1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine

• Molecular Formula: C19H18ClF3N2O
• Molecular Weight: 382.8 g/mol
• IUPAC Name: (3-chlorophenyl)-[4-[[2-(trifluoromethyl)phenyl]methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H18ClF3N2O/c20-16-6-3-5-14(12-16)18(26)25-10-8-24(9-11-25)13-15-4-1-2-7-17(15)19(21,22)23/h1-7,12H,8-11,13H2
• InChI Key: GQUIINKTKQHHBW-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2C(F)(F)F)C(=O)C3=CC(=CC=C3)Cl

Description

1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine is a chemical compound that has been extensively researched for its potential application in the field of medicine. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism of Action

The exact mechanism of action of 1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine is not fully understood. However, it is believed to act as a serotonin and dopamine receptor antagonist, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been found to have analgesic effects, possibly through its interaction with opioid receptors.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine is its wide range of pharmacological activities. This makes it a promising candidate for further research and development. However, its exact mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on 1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine. One possible direction is to further investigate its potential as an antidepressant and anxiolytic agent. Another possible direction is to explore its potential as an analgesic agent. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of 1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine involves the reaction of 3-chlorobenzoyl chloride with 2-(trifluoromethyl)benzylamine in the presence of a base such as triethylamine. The resulting product is then treated with piperazine to obtain the final compound.

Scientific Research Applications

1-(3-Chlorobenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine has been extensively studied for its potential application in the field of medicine. It has been found to have a wide range of pharmacological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects.